Cas no 105734-74-5 (Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI))

Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI) structure
105734-74-5 structure
Product Name:Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI)
CAS No:105734-74-5
MF:C11H12N2O2S
MW:236.290181159973
CID:156816
PubChem ID:184560
Update Time:2025-04-19

Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI)
    • DTXSID10909696
    • 105734-74-5
    • Ethyl N-(5-methyl-1,2-benzothiazol-3-yl)carbamate
    • Ethyl (5-methyl-1,2-benzothiazol-3(2H)-ylidene)carbamate
    • Inchi: 1S/C11H12N2O2S/c1-3-15-11(14)12-10-8-6-7(2)4-5-9(8)16-13-10/h4-6H,3H2,1-2H3,(H,12,13,14)
    • InChI Key: VVLSLOVNJLBPKS-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2C(=N1)NC(=O)OCC

Computed Properties

  • Exact Mass: 236.06206
  • Monoisotopic Mass: 236.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • PSA: 51.22
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